Cas no 870562-44-0 (3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine)

• Product Name: 3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
• CAS No: 870562-44-0
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• MDL: MFCD27930832
• CID: 1860014
• PubChem ID: 21069869
• Update Time: 2025-04-21

3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine, 3-(3-methylphenyl)-3-(trifluoromethyl)-
• 3-(3-methylphenyl)-3-(trifluoromethyl)-3H-diazirine
• 870562-44-0
• SCHEMBL2525541
• 3-m-Tolyl-3-trifluoromethyl-3H-diazirine
• EN300-8962080
• 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine

• MDL： MFCD27930832
• Inchi： 1S/C9H7F3N2/c1-6-3-2-4-7(5-6)8(13-14-8)9(10,11)12/h2-5H,1H3
• InChI Key： CSHONXYZIXZALG-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC=C(C)C=2)N=N1)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes